Cas no 14447-02-0 (2-Butynedioic acid,1,4-dipropyl ester)

2-Butynedioic acid,1,4-dipropyl ester structure
14447-02-0 structure
Product Name:2-Butynedioic acid,1,4-dipropyl ester
CAS No:14447-02-0
MF:C10H14O4
MW:198.215763568878
CID:234386
PubChem ID:305766
Update Time:2025-04-19

2-Butynedioic acid,1,4-dipropyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butynedioic acid,1,4-dipropyl ester
    • dipropyl but-2-ynedioate
    • AC1L77JS
    • Acetylendicarbonsaeuredipropylester
    • acetylene dicarboxylic acid di-n-propyl ester
    • Butindisaeure-dipropylester
    • butynedioic acid dipropyl ester
    • di-n-propyl acetylenedicarboylate
    • dipropyl acetylenedicarboxylate
    • NSC202815
    • OPTPSVGIMYCMQJ-UHFFFAOYSA-N
    • SCHEMBL2944738
    • NSC-202815
    • 14447-02-0
    • but-2-ynedioic acid dipropyl ester
    • DTXSID50308245
    • NSC 202815
    • Inchi: 1S/C10H14O4/c1-3-7-13-9(11)5-6-10(12)14-8-4-2/h3-4,7-8H2,1-2H3
    • InChI Key: OPTPSVGIMYCMQJ-UHFFFAOYSA-N
    • SMILES: O(C(C#CC(=O)OCCC)=O)CCC

Computed Properties

  • Exact Mass: 198.08922
  • Monoisotopic Mass: 198.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.078
  • Boiling Point: 285.8°C at 760 mmHg
  • Flash Point: 122.1°C
  • Refractive Index: 1.455
  • PSA: 52.6
  • LogP: 0.89620
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